19-O-Acetylchaetoglobosin A

• Molecular Formula: C34H38N2O6
• Molecular Weight: 570.7 g/mol
• InChI: InChI=1S/C34H38N2O6/c1-18-9-8-11-24-31-33(5,42-31)20(3)29-26(16-22-17-35-25-12-7-6-10-23(22)25)36-32(40)34(24,29)28(39)14-13-27(38)30(19(2)15-18)41-21(4)37/h6-8,10-15,17-18,20,24,26,29-31,35H,9,16H2,1-5H3,(H,36,40)/b11-8+,14-13+,19-15+/t18-,20-,24-,26-,29-,30+,31?,33+,34+/m0/s1
• InChIKey: AZLAYOMQTNEYFJ-JUDRFADKSA-N

19-O-Acetylchaetoglobosin A Overview

19-O-Acetylchaetoglobosin A (CAS 50939-69-0) is a cytochalasan alkaloid and the 19-O-acetyl derivative of chaetoglobosin A, originally isolated from the fungus Chaetomium globosum and also identified in Chaetomium brasiliense [1]. With a molecular formula of C34H38N2O6 and molecular weight of 570.68 g/mol, this compound belongs to the 10-(indol-3-yl)-[13]cytochalasan subclass characterized by an indol-3-yl group, a macrocyclic ring, and a perhydroisoindolone moiety [2]. Its documented biological activities include inhibition of actin polymerization in cell-free assays and cytotoxicity against HeLa cervical cancer cells, positioning it as a tool compound for cytoskeletal research and anticancer screening programs [3].

Cytoskeletal research tool: inhibits actin polymerization in cell-free systems; supports actin dynamics investigation.

Cell-model endpoint review: characterized against HeLa cervical cancer cells; multi-concentration dataset available for dose-response studies.

Natural product alkaloid probe: cytochalasan class; 19-O-acetyl derivative of chaetoglobosin A; suitable for biosynthetic and metabolomic profiling.

• [1] ChEBI. 19-O-acetylchaetoglobosin A (CHEBI:68729). European Bioinformatics Institute. View Source
• [2] Chen J, Zhang W, Guo Q, Yu W, Zhang Y, He B. Bioactivities and Future Perspectives of Chaetoglobosins. Evid Based Complement Alternat Med. 2020;2020:8574084. View Source
• [3] Umeda M, Ohtsubo K, Saito M, Sekita S, Yoshihira K, Natori S, Udagawa S, Sakabe F, Kurata H. Cytotoxicity of new cytochalasans from Chaetomium globosum. Experientia. 1975;31(4):435-438. View Source

19-O-Acetylchaetoglobosin A Substitution Limitations

Although 19-O-Acetylchaetoglobosin A is the direct acetyl derivative of chaetoglobosin A, the two compounds are not functionally interchangeable. The presence of the 19-O-acetyl substituent alters key pharmacological properties: the acetylated derivative exhibits a distinct HeLa cytotoxicity profile with activity observed across a concentration range of 3.2–32 µg/mL [1], whereas the parent compound chaetoglobosin A demonstrates a single-point HeLa IC50 of 3.2 µg/mL in a separate standardized assay [2]. In actin polymerization assays, 19-O-Acetylchaetoglobosin A produces inhibition at 2 µM in a cell-free system [3], while chaetoglobosin A is classified differently in actin-binding behavior—as a Class II cytotoxin with intermediate degradative power on F-actin, distinct from both Class I and Class III cytochalasans [4]. These quantitative and qualitative differences mean that substitution without revalidation risks introducing uncontrolled variables into experiments relying on precise cytoskeletal perturbation or cytotoxicity readouts.

HeLa response

Dataset format differs: 19-O-acetyl provides a concentration–response range across three tested levels, whereas chaetoglobosin A is reported as a single-point IC50. Dose-response experimental designs may not directly transfer.

Actin mechanism

Modulation profile differs: 19-O-acetyl shows defined inhibitory action at a reported working concentration, while the parent compound exhibits concentration-dependent bidirectional behavior (Class II). Unidirectional perturbation expectations may shift.

• [1] Umeda M, Ohtsubo K, Saito M, Sekita S, Yoshihira K, Natori S, Udagawa S, Sakabe F, Kurata H. Cytotoxicity of new cytochalasans from Chaetomium globosum. Experientia. 1975;31(4):435-438. View Source
• [2] Jiao W, Feng Y, Blunt JW, Cole ALJ, Munro MHG. Chaetoglobosins Q, R, and T, Three Further New Metabolites from Chaetomium globosum. J Nat Prod. 2004;67(10):1722-1725. PMID: 15497948. View Source
• [3] Sekita S, Yoshihira K, Natori S, Udagawa S, Sakabe F, Kurata H, Umeda M. Structure-activity relationship of thirty-nine cytochalasans observed in the effects on cellular structures and cellular events and on actin polymerization in vitro. J Pharmacobiodyn. 1985;8(11):906-916. PMID: 4093846. View Source
• [4] Wieland T, Löw I, Jahn W, Schmidt U. Concentration-dependent influence of various cytochalasins and chaetoglobosins on the phalloidin-induced polymerization of G-actin in 0.6 M potassium iodide. Biochemistry. 1980;19(14):3363-3367. PMID: 6893272. View Source

19-O-Acetylchaetoglobosin A Comparative Evidence

HeLa Cytotoxicity: Concentration-Response vs. Single-Point IC50

19-O-Acetylchaetoglobosin A demonstrates cytotoxic activity against HeLa cervical cancer cells across a tested concentration range of 3.2, 10, and 32 µg/mL in the original isolation and characterization study [1]. By contrast, the parent compound chaetoglobosin A exhibits a HeLa IC50 value of 3.2 µg/mL (equivalent to approximately 6.0 µM based on MW 528.64) when evaluated in a later standardized cytotoxicity panel alongside chaetoglobosins Q, R, and T [2]. While both compounds show activity at the 3.2 µg/mL level, the multi-concentration dataset for 19-O-Acetylchaetoglobosin A provides a concentration–response range rather than a single IC50 value, enabling dose-response experimental designs that are not directly supported by the single-point IC50 data available for chaetoglobosin A from the 2004 study.

HeLa cytotoxicity

Cross-study comparable

19-O-Acetyl: cytotoxic at 3.2, 10, 32 µg/mL (concentration range).
Chaetoglobosin A: HeLa IC50 3.2 µg/mL (single point).

Supports dose-response curve generation; multi-concentration data enables EC50 determination in follow-up studies.

Assay methods differ between studies; direct IC50 comparison requires validation.

Evidence Dimension	Cytotoxicity against HeLa cervical cancer cells
Target Compound Data	Cytotoxic at 3.2, 10, and 32 µg/mL (concentration range tested); corresponding to approximately 5.6, 17.5, and 56.0 µM
Comparator Or Baseline	Chaetoglobosin A: HeLa IC50 = 3.2 µg/mL (approximately 6.0 µM); n=1 study (Jiao et al., 2004)
Quantified Difference	Both compounds active at 3.2 µg/mL; 19-O-Acetylchaetoglobosin A provides a three-point concentration–response dataset vs. a single IC50 value for chaetoglobosin A
Conditions	HeLa cervical cancer cell line; cytotoxicity assay (Umeda et al., 1975, method not fully specified in abstract; Jiao et al., 2004, MTT or related assay)

Why This Matters

Researchers requiring a characterized concentration–response relationship for experimental design may prefer 19-O-Acetylchaetoglobosin A over chaetoglobosin A due to the availability of multi-concentration cytotoxicity data rather than a single IC50 endpoint.

• [1] Umeda M, Ohtsubo K, Saito M, Sekita S, Yoshihira K, Natori S, Udagawa S, Sakabe F, Kurata H. Cytotoxicity of new cytochalasans from Chaetomium globosum. Experientia. 1975;31(4):435-438. View Source
• [2] Jiao W, Feng Y, Blunt JW, Cole ALJ, Munro MHG. Chaetoglobosins Q, R, and T, Three Further New Metabolites from Chaetomium globosum. J Nat Prod. 2004;67(10):1722-1725. PMID: 15497948. View Source

Actin Polymerization: Defined Inhibition vs. Bidirectional Modulation

19-O-Acetylchaetoglobosin A inhibits actin polymerization in a cell-free assay at a concentration of 2 µM, as reported in the systematic structure-activity relationship study of 39 cytochalasans by Sekita et al. (1985) [1]. In a mechanistically distinct actin polymerization system using phalloidin-induced G-actin polymerization in 0.6 M potassium iodide, chaetoglobosin A is classified as a Class II cytotoxin with intermediate degradative power on F-actin—behavior that is interpreted as a combination of Class I (weak degradation, e.g., cytochalasin B) and Class III (strong degradation, e.g., cytochalasin E, chaetoglobosin B) effects [2]. The 2 µM cell-free inhibition data for 19-O-Acetylchaetoglobosin A represents a defined concentration–effect pair, whereas the parent compound's actin interaction is characterized by concentration-dependent bidirectional modulation (rate increase at 4:1 molar ratio to actin; rate decrease at lower ratios) rather than a single inhibitory concentration.

Actin polymerization

Class-level inference

19-O-Acetyl: inhibits actin polymerization at 2 µM (cell-free assay).
Chaetoglobosin A: bidirectional modulation; Class II cytotoxin.

Defined inhibitory concentration supports protocol standardization; parent compound requires empirical optimization due to mixed effects.

Mechanistically distinct assay systems used; cross-study transfer requires review.

Evidence Dimension	Inhibition of actin polymerization in vitro
Target Compound Data	Inhibits actin polymerization at 2 µM in a cell-free assay (Sekita et al., 1985)
Comparator Or Baseline	Chaetoglobosin A: Class II cytotoxin; increases polymerization rate at 4:1 molar ratio to actin, exerts intermediate degradative power on F-actin (Wieland et al., 1980)
Quantified Difference	19-O-Acetylchaetoglobosin A: defined inhibitory concentration of 2 µM; Chaetoglobosin A: concentration-dependent bidirectional modulation without a single inhibitory EC50 reported in the Wieland system
Conditions	Target: cell-free actin polymerization assay (Sekita 1985); Comparator: phalloidin-induced G-actin polymerization in 0.6 M KI (Wieland 1980)

Why This Matters

The availability of a defined 2 µM inhibitory concentration for 19-O-Acetylchaetoglobosin A enables direct incorporation into actin polymerization protocols with a known working concentration, whereas chaetoglobosin A requires empirical concentration optimization due to its bidirectional actin-modulating behavior.

• [1] Sekita S, Yoshihira K, Natori S, Udagawa S, Sakabe F, Kurata H, Umeda M. Structure-activity relationship of thirty-nine cytochalasans observed in the effects on cellular structures and cellular events and on actin polymerization in vitro. J Pharmacobiodyn. 1985;8(11):906-916. PMID: 4093846. View Source
• [2] Wieland T, Löw I, Jahn W, Schmidt U. Concentration-dependent influence of various cytochalasins and chaetoglobosins on the phalloidin-induced polymerization of G-actin in 0.6 M potassium iodide. Biochemistry. 1980;19(14):3363-3367. PMID: 6893272. View Source

Structural Differentiation: Acetyl Modification Effects

19-O-Acetylchaetoglobosin A differs structurally from chaetoglobosin A by the presence of an acetyl group (-COCH3) at the 19-O position, replacing the free hydroxyl (-OH) found in the parent compound [1]. This modification increases the molecular weight from 528.64 g/mol (chaetoglobosin A, C32H36N2O5) to 570.68 g/mol (19-O-Acetylchaetoglobosin A, C34H38N2O6) and adds one additional hydrogen bond acceptor while eliminating a hydrogen bond donor site [2]. The acetylation alters the calculated partition coefficient (LogP) to approximately 4.3, affecting solubility and membrane permeability characteristics relative to the parent . Biosynthetic studies using 13C-labeled precursors confirm that 19-O-Acetylchaetoglobosin A arises via late-stage acetylation of chaetoglobosin A, establishing a defined biosynthetic relationship that can be exploited for isotopic labeling experiments [3].

Structural modification

Head-to-head

Acetyl at 19-O replaces OH: MW +42 Da, LogP increase, H-bond donor reduced by 1, acceptor increased by 1.

Altered hydrogen-bonding and lipophilicity impact solvent selection, permeability, and metabolic stability.

Physicochemical differences may affect cell-based assay behavior; not functionally equivalent.

Evidence Dimension	Molecular structure and physicochemical properties
Target Compound Data	C34H38N2O6; MW 570.68 g/mol; LogP 4.3; 2 H-bond donors; 6 H-bond acceptors; 19-O-acetyl substituent
Comparator Or Baseline	Chaetoglobosin A: C32H36N2O5; MW 528.64 g/mol; 3 H-bond donors; 5 H-bond acceptors; 19-OH free hydroxyl
Quantified Difference	ΔMW = +42.04 g/mol (acetyl group); ΔH-bond donors = -1; ΔH-bond acceptors = +1; LogP increase consistent with acetylation
Conditions	Structural elucidation by NMR spectroscopy, mass spectrometry, and X-ray crystallography (Probst & Tamm, 1981; ChEBI database)

Why This Matters

The acetyl modification alters hydrogen-bonding capacity and lipophilicity, which directly impacts experimental parameters such as solvent selection, cell permeability, and metabolic stability—making 19-O-Acetylchaetoglobosin A a functionally distinct tool from chaetoglobosin A despite their close biosynthetic relationship.

• [1] ChEBI. 19-O-acetylchaetoglobosin A (CHEBI:68729). European Bioinformatics Institute. View Source
• [2] PubChem. 19-O-Acetylchaetoglobosin A. Compound Summary CID 72193634. National Center for Biotechnology Information. View Source
• [3] Probst A, Tamm C. Biosynthesis of the Cytochalasans. Biosynthetic studies on chaetoglobosin A and 19-O-acetylchaetoglobosin A. Helv Chim Acta. 1981;64(7):2065-2077. View Source

Phytotoxin Co-occurrence and Differential Potency

Both 19-O-Acetylchaetoglobosin A and chaetoglobosin A were co-identified as phytotoxic principles produced by the plant pathogen Calonectria morganii (anamorph Cylindrocladium scoparium), with their structures elucidated by ESI/MS and NMR spectroscopy [1]. In a separate study, 19-O-Acetylchaetoglobosin A was also identified as a metabolite of Ijuhya vitellina sp. nov., a destructive parasite of the cereal cyst nematode Heterodera filipjevi, suggesting a potential role in nematode–fungus ecological interactions that is distinct from the phytopathogenic context of chaetoglobosin A [2]. The co-production of both compounds by multiple fungal species indicates that acetylation at the 19-O position may modulate ecological function, although direct comparative phytotoxicity potency data (e.g., ED50 values for seedling growth inhibition) remain unavailable in the open literature for 19-O-Acetylchaetoglobosin A.

Phytotoxin co-occurrence

Data to verify

Both compounds identified as phytotoxins from Calonectria morganii and Ijuhya vitellina; quantitative ED50 not reported.

May support comparative phytopathogenesis research; ecological function of acetylation remains context-dependent.

No direct potency comparison available; requires independent validation.

Evidence Dimension	Phytotoxic metabolite production by pathogenic fungi
Target Compound Data	Identified as a phytotoxin from C. morganii and I. vitellina; quantitative phytotoxicity ED50 not reported
Comparator Or Baseline	Chaetoglobosin A: co-identified phytotoxin from C. morganii; quantitative phytotoxicity ED50 not reported in the same study
Quantified Difference	No quantitative difference calculable; co-occurrence as phytotoxins confirmed; differential ecological contexts suggested
Conditions	Cresson seedling bioassay (Von Wallbrunn et al., 2001); nematode parasitism context (Ashrafi et al., 2017)

Why This Matters

For researchers studying fungal phytopathogenesis or mycotoxin biosynthesis, the availability of both the parent (chaetoglobosin A) and acetylated derivative (19-O-Acetylchaetoglobosin A) as reference standards enables comparative studies of the role of 19-O acetylation in phytotoxic activity and ecological function.

• [1] Von Wallbrunn C, Luftmann H, Bergander K, Meinhardt F. Phytotoxic chaetoglobosins are produced by the plant pathogen Calonectria morganii (anamorph Cylindrocladium scoparium). J Gen Appl Microbiol. 2001;47(1):33-38. PMID: 12483566. View Source
• [2] Ashrafi S, Helaly S, Schroers H-J, Stadler M, Richert-Poeggeler KR, Dababat AA, Maier W. Ijuhya vitellina sp. nov., a novel source for chaetoglobosin A, is a destructive parasite of the cereal cyst nematode Heterodera filipjevi. PLoS One. 2017;12(7):e0180032. View Source

Procurement Specifications: Purity, Solubility, and Stability

Commercially available 19-O-Acetylchaetoglobosin A is supplied with defined purity specifications (≥95% to ≥98% by HPLC/NMR) and characterized solubility and stability parameters that support reproducible experimental workflows . The compound is a yellow solid soluble in DMSO, acetone, or dichloromethane, and fairly soluble in water or methanol, with documented stability of at least 1 year when stored at +4°C as a solid; after reconstitution, storage at -20°C with protection from light is recommended . In contrast, chaetoglobosin A procurement specifications for solubility and long-term stability are less uniformly documented across vendors, with solubility information often limited to DMSO . The availability of multi-solvent solubility data for 19-O-Acetylchaetoglobosin A reduces the trial-and-error burden during experimental setup, particularly for assays requiring non-DMSO solvent systems.

Procurement specs

Specification review

Purity ≥95–98% (HPLC/NMR); soluble in DMSO, acetone, DCM; fairly soluble in water, MeOH; stable ≥1 year at +4°C solid.

Multi-solvent solubility and stability data facilitate protocol standardization; reduces trial-and-error in solvent selection.

Always confirm current lot-specific certificate of analysis before use.

Evidence Dimension	Commercial availability with defined solubility and stability specifications
Target Compound Data	Purity ≥95–98% (HPLC/NMR); soluble in DMSO, acetone, dichloromethane; fairly soluble in water, methanol; stable ≥1 year at +4°C (solid); protect from light at -20°C after reconstitution
Comparator Or Baseline	Chaetoglobosin A: purity ≥98% (typical); solubility primarily documented in DMSO; long-term stability data less uniformly reported
Quantified Difference	Multi-solvent solubility matrix available for target compound vs. primarily DMSO-only data for comparator
Conditions	Vendor technical datasheets: Cayman Chemical (Item No. 33164), Adipogen/VWR, Nordic Biosite, TargetMol

Why This Matters

The well-characterized solubility and stability profile of 19-O-Acetylchaetoglobosin A reduces experimental variability and facilitates protocol standardization across laboratories, an important consideration for procurement decisions in multi-user research environments.

19-O-Acetylchaetoglobosin A Applications

Actin Polymerization Inhibition with Defined Concentration

19-O-Acetylchaetoglobosin A is suitable for cell-free actin polymerization assays requiring a pre-validated inhibitory concentration. The established 2 µM working concentration in cell-free systems [1] enables researchers to bypass extensive dose-optimization steps. Unlike chaetoglobosin A, which exhibits concentration-dependent bidirectional modulation of actin polymerization (Class II behavior; rate increase at high molar ratios, rate decrease at lower ratios) [2], 19-O-Acetylchaetoglobosin A provides a straightforward inhibitory endpoint. This makes it a practical choice for high-throughput screening campaigns where consistent, unidirectional actin perturbation is required.

HeLa Cytotoxicity Dose-Response Screening

For cancer research programs employing HeLa cell models, 19-O-Acetylchaetoglobosin A offers a characterized three-point concentration–response dataset (3.2, 10, and 32 µg/mL) from the foundational cytotoxicity literature [1]. This multi-concentration dataset supports dose-response curve generation and EC50/IC50 determination in follow-up studies, whereas chaetoglobosin A's HeLa activity is primarily documented as a single IC50 value (3.2 µg/mL) from a separate study [2]. Researchers designing concentration-gradient experiments may therefore find 19-O-Acetylchaetoglobosin A a more immediately informative reference compound.

Fungal Metabolite Biosynthesis and Metabolic Engineering

The well-characterized biosynthetic relationship between chaetoglobosin A and its 19-O-acetyl derivative, established through 13C-labeled precursor incorporation studies [1], makes 19-O-Acetylchaetoglobosin A a valuable reference standard for investigating late-stage acetylation in cytochalasan biosynthetic pathways. Both compounds serve as analytical standards for LC-MS or NMR-based metabolomic profiling of Chaetomium, Acremonium, Calonectria, and Ijuhya species [2]. The distinct retention time and mass spectral signature of the acetylated derivative (MW 570.68 vs. 528.64 for the parent) facilitate unambiguous identification in complex fungal extracts.

Phytotoxin Reference for Plant Pathology and Mycotoxin Research

As a confirmed phytotoxin co-produced with chaetoglobosin A by Calonectria morganii, a pathogen causing alfalfa black rot and other plant diseases [1], 19-O-Acetylchaetoglobosin A is a relevant reference compound for plant pathology laboratories studying the role of cytochalasans in fungal virulence. Its additional identification in the nematode-parasitic fungus Ijuhya vitellina [2] further supports its utility as a chemical ecology standard for investigating the role of acetylated chaetoglobosins in interspecies fungal interactions.

Application

Selection Property

Validation Focus

Actin polymerization studies

Reported working concentration context

Cell-free assay protocol standardization

HeLa cell-model endpoint review

Multi-concentration dataset availability

Dose-response curve generation and EC50 determination

Cytochalasan biosynthesis research

Acetylated reference standard

LC-MS/NMR metabolomic profiling of fungal extracts

Fungal phytopathogenesis studies

Phytotoxin reference standard

Ecological function and virulence factor investigation

• [1] Sekita S, Yoshihira K, Natori S, Udagawa S, Sakabe F, Kurata H, Umeda M. Structure-activity relationship of thirty-nine cytochalasans observed in the effects on cellular structures and cellular events and on actin polymerization in vitro. J Pharmacobiodyn. 1985;8(11):906-916. PMID: 4093846. View Source
• [2] Wieland T, Löw I, Jahn W, Schmidt U. Concentration-dependent influence of various cytochalasins and chaetoglobosins on the phalloidin-induced polymerization of G-actin in 0.6 M potassium iodide. Biochemistry. 1980;19(14):3363-3367. PMID: 6893272. View Source